Cas no 22423-23-0 (Benzimidazole,5,6-dimethyl-2-(methylamino)-1-b-D-ribofuranosyl- (8CI))

• Product Name: Benzimidazole,5,6-dimethyl-2-(methylamino)-1-b-D-ribofuranosyl- (8CI)
• CAS No: 22423-23-0
• MF: C₁₅H₂₁N₃O₄
• MW: 307.344943761826
• CID: 280701
• PubChem ID: 276400
• Update Time: 2025-04-19

Benzimidazole,5,6-dimethyl-2-(methylamino)-1-b-D-ribofuranosyl- (8CI) Chemical and Physical Properties

Names and Identifiers

• Benzimidazole,5,6-dimethyl-2-(methylamino)-1-b-D-ribofuranosyl- (8CI)
• [2-hydroxy-2-(3,4,5-trimethoxyphenyl)ethyl]-methylazanium chloride
• 2-benzylamino-1-(3,4,5-trimethoxyphenyl)ethanol hydrochloride
• 2-hydroxy-N-methyl-2-(3,4,5-trimethoxyphenyl)ethanaminium chloride
• 2-Methylamino-1-(3,4,5-trimethoxy-phenyl)-aethanol, Hydrochlorid
• 2-methylamino-1-(3,4,5-trimethoxy-phenyl)-ethanol, hydrochloride
• AC1L1KPC
• LS-43092
• DTXSID70945095
• NSC124159
• 22423-23-0
• NSC-124159
• N,5,6-Trimethyl-1-pentofuranosyl-1,3-dihydro-2H-benzimidazol-2-imine

• Inchi： 1S/C15H21N3O4/c1-7-4-9-10(5-8(7)2)18(15(16-3)17-9)14-13(21)12(20)11(6-19)22-14/h4-5,11-14,19-21H,6H2,1-3H3,(H,16,17)
• InChI Key： KAMXNGWDXQIHBT-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C(NC)=NC2C=C(C)C(C)=CC1=2)O)O

Computed Properties

• Exact Mass: 307.15300
• Monoisotopic Mass: 307.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 99.8Ų

Experimental Properties

• PSA: 99.77000
• LogP: 0.37930